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Compound of Interest

Compound Name: Aceanthrylene

Cat. No.: B1216281

Disclaimer: This document provides a comprehensive overview of the available health and
safety information for aceanthrylene. It is intended for researchers, scientists, and drug
development professionals. Aceanthrylene is a polycyclic aromatic hydrocarbon (PAH) for
which specific toxicological data is limited. Therefore, this guide also includes information on
closely related PAHs and general safety precautions for this class of compounds to provide a
broader understanding of the potential hazards. All information should be used in conjunction
with a formal risk assessment conducted by qualified safety professionals.

Introduction

Aceanthrylene (CAS No. 202-03-9) is a polycyclic aromatic hydrocarbon with the chemical
formula CisH1o.[1] Like other PAHS, it is a product of incomplete combustion of organic
materials.[2] Due to the general carcinogenic and mutagenic properties of PAHSs,
aceanthrylene should be handled with extreme caution, assuming it is hazardous in the
absence of specific data. This guide summarizes the known information and provides best-
practice recommendations for its safe handling.

Hazard Identification and Classification

There is a significant lack of specific toxicological and safety data for aceanthrylene. However,
based on the known hazards of the broader class of PAHs and its isomers, it should be treated
as a hazardous substance.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b1216281?utm_src=pdf-interest
https://www.benchchem.com/product/b1216281?utm_src=pdf-body
https://www.benchchem.com/product/b1216281?utm_src=pdf-body
https://www.benchchem.com/product/b1216281?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Aceanthrylene
https://en.wikipedia.org/wiki/Acephenanthrylene
https://www.benchchem.com/product/b1216281?utm_src=pdf-body
https://www.benchchem.com/product/b1216281?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216281?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

For a related isomer, Benz(j)aceanthrylene (CAS No. 202-33-5), the International Agency for
Research on Cancer (IARC) has provided the following classification:

e |IARC Group 2B: Possibly carcinogenic to humans.[3][4]
It is prudent to assume that aceanthrylene may have a similar hazard profile.

Physical and Chemical Properties

Specific experimental data on the physical and chemical properties of aceanthrylene are
largely unavailable.[5] The following table summarizes the available computed and limited
experimental data.

Property Value Source
Molecular Formula CieH1o PubChem[1]
Molecular Weight 202.25 g/mol PubChem[1]

CAS Number 202-03-9 PubChem[1]
Melting Point Not available ChemSynthesis[5]
Boiling Point Not available ChemSynthesis[5]
Density Not available ChemSynthesis[5]

Toxicological Data

No specific toxicological studies on aceanthrylene were identified. The table below is therefore
populated with "No data available". For comparative purposes, limited data on the genotoxicity
of a related isomer, benz[llJaceanthrylene, is included, which was found to be mutagenic and
clastogenic.[6]
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Parameter Aceanthrylene Benz[llaceanthrylene

Acute Toxicity (LD50/LC50) No data available No data available

Positive in one initiation-
Carcinogenicity No data available promotion study on mouse

skin.

Mutagenic and clastogenic in
Mutagenicity No data available L5178Y/TK+/- mouse

lymphoma assay.

Teratogenicity No data available No data available

Experimental Protocols

Detailed experimental protocols for aceanthrylene are not available due to the lack of specific
studies. However, the following represents a generalized protocol for assessing the
genotoxicity of a PAH, based on the study of benz[ljJaceanthrylene.[6]

In Vitro Mutagenicity Assay (L5178Y/TK+/- Mouse Lymphoma Assay)

e Cell Culture: L5178Y/TK+/- mouse lymphoma cells are cultured in a suitable medium (e.g.,
RPMI 1640) supplemented with horse serum and antibiotics.

» Metabolic Activation: The assay is performed with and without an exogenous metabolic
activation system (S9 mix), typically derived from the liver of rats pre-treated with an enzyme
inducer (e.g., Aroclor 1254).

o Exposure: Cells are exposed to a range of concentrations of the test compound
(aceanthrylene) for a defined period (e.g., 4 hours).

o Mutation Selection: After exposure and a recovery period, cells are plated in a selective
medium containing trifluorothymidine (TFT). Only TK-deficient mutants will survive and form
colonies.

o Data Analysis: The number of mutant colonies is counted, and the mutation frequency is
calculated. A dose-dependent increase in mutation frequency indicates a mutagenic effect.
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Safe Handling and Storage

Given the presumed hazardous nature of aceanthrylene, strict safety protocols must be
followed.

6.1. Personal Protective Equipment (PPE)

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use chemical safety goggles or a face shield.

Skin and Body Protection: A lab coat or chemical-resistant apron is required. For operations
with a high risk of exposure, a disposable coverall is recommended.

Respiratory Protection: Work should be conducted in a certified chemical fume hood. If this is
not possible, a NIOSH-approved respirator with an organic vapor cartridge and a particulate
filter should be used.

6.2. Engineering Controls

» All work with aceanthrylene should be performed in a well-ventilated laboratory, preferably
within a certified chemical fume hood.

e Use of a powder-free handling enclosure is recommended when working with the solid
material to avoid dust generation.

6.3. Storage

e Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents.

o Keep the container tightly closed and clearly labeled.
6.4. Spills and Waste Disposal
 In case of a spill, evacuate the area and prevent the spread of the material.

o Wear appropriate PPE and absorb the spill with an inert material (e.g., vermiculite, sand).
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o Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

» All waste containing aceanthrylene must be disposed of as hazardous chemical waste in
accordance with local, state, and federal regulations.

Visualizations

7.1. Safe Handling Workflow
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Receipt and Inspection

'

Storage in a Designated Area
(Cool, Dry, Ventilated)

l

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

l

Work in a Chemical Fume Hood

Figure 1: Safe Handling Workflow for Aceanthrylene
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Figure 1: Safe Handling Workflow for Aceanthrylene
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7.2. Generalized Signaling Pathway for PAH Carcinogenicity

As no specific signaling pathway data exists for aceanthrylene, the following diagram
illustrates a generalized pathway for PAH-induced carcinogenicity, which is a plausible
mechanism for aceanthrylene.
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Figure 2: Generalized PAH Carcinogenicity Pathway
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Figure 2: Generalized PAH Carcinogenicity Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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